![molecular formula C16H17NO4S B2755231 3-[(2,3,4-trimethylphenyl)sulfonylamino]benzoic Acid CAS No. 496015-39-5](/img/structure/B2755231.png)
3-[(2,3,4-trimethylphenyl)sulfonylamino]benzoic Acid
Description
3-[(2,3,4-trimethylphenyl)sulfonylamino]benzoic acid, also known as TMB or MTSB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a sulfonamide derivative of benzoic acid and has been synthesized using different methods.
Scientific Research Applications
Antifungal Agents
3-(2,3,4-trimethylphenylsulfonamido)benzoic acid: has potential applications as an antifungal agent. Compounds similar in structure have been studied for their efficacy against various fungal strains. The antifungal activity is particularly relevant in the context of increasing resistance to existing antifungal drugs and the need for new treatments for fungal infections .
Liquid Crystalline Materials
This compound may be used in the synthesis of materials with liquid crystalline properties. Such materials are valuable in the development of new types of displays, optical devices, and sensors. The ability to form ordered, yet fluid, structures makes them suitable for applications that require precise control over material properties .
Organic Semiconductor Research
The benzoic acid moiety in 3-(2,3,4-trimethylphenylsulfonamido)benzoic acid can be a component in the synthesis of organic semiconductors. These semiconductors are used in a variety of electronic devices, including organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs), due to their ability to facilitate hole transport .
Hydrogel Formation
Research into hydrogels, which are networks capable of holding large amounts of water, could benefit from the inclusion of 3-(2,3,4-trimethylphenylsulfonamido)benzoic acid . These hydrogels have applications in biomedical fields, such as drug delivery systems, tissue engineering, and wound dressings due to their biocompatibility and structural properties .
Agricultural Research
In agriculture, 3-(2,3,4-trimethylphenylsulfonamido)benzoic acid could be explored for its effects on plant growth and development. Similar compounds have been used to study the influence of synthetic auxins on plant physiology, which can lead to advancements in crop yield and stress resistance .
properties
IUPAC Name |
3-[(2,3,4-trimethylphenyl)sulfonylamino]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17NO4S/c1-10-7-8-15(12(3)11(10)2)22(20,21)17-14-6-4-5-13(9-14)16(18)19/h4-9,17H,1-3H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWJQFMHXRLQAPP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)O)C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(2,3,4-trimethylphenyl)sulfonylamino]benzoic Acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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